6-(4-methylbenzyl)-3-(o-tolylamino)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-(2-methylanilino)-6-[(4-methylphenyl)methyl]-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C18H18N4O/c1-12-7-9-14(10-8-12)11-16-17(23)20-18(22-21-16)19-15-6-4-3-5-13(15)2/h3-10H,11H2,1-2H3,(H2,19,20,22,23)
• InChI Key: ITFSJHDNCFFTHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NN=C(NC2=O)NC3=CC=CC=C3C
• Molecular Formula: C18H18N4O
• Molecular Weight: 306.4 g/mol
• CAS No.: 898651-27-9

Description

6-(4-methylbenzyl)-3-(o-tolylamino)-1,2,4-triazin-5(4H)-one is a useful research compound. Its molecular formula is C18H18N4O and its molecular weight is 306.369. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Interactions

• Molecular Structure Analysis : The compound exhibits a planar structure with intermolecular hydrogen bonds and weak pi-pi stacking interactions, contributing to its stability and reactivity (Yilmaz et al., 2005).
• Binding Interactions : The derivatives of 1,2,4-triazine, including similar structures, have shown potential in binding at specific protein sites, which can be critical for designing targeted drugs (El Massry et al., 2012).

Antiviral and Anticancer Properties

• Antiviral Activity : Certain 1,2,4-triazine derivatives, closely related to the compound , have demonstrated inhibitory effects on ortho- and paramyxoviruses, highlighting their potential as antiviral agents (Golankiewicz et al., 1995).
• Anticancer Potential : Triazine derivatives, similar in structure to the compound, have been explored for their antiproliferative activities against various cancer cell lines, showing potential as apoptosis inducers (Fu et al., 2017).

Chemical Synthesis and Reactivity

• Synthesis Techniques : Research has focused on the synthesis of related 1,2,4-triazine compounds, providing insights into methods that could be applicable to the synthesis of the compound (Gúcky et al., 2003).
• Structure-Activity Relationship : Studies on triazine herbicides provide insights into how structural changes in triazine compounds, including those similar to the compound , can impact their biological activity (Lu Hui-zhe, 2007).

Miscellaneous Applications

• Chiral Solvating Agents : Certain triazine derivatives have been used as chiral solvating agents in NMR spectroscopy, suggesting potential analytical applications for similar compounds (Uccello-Barretta et al., 2000).
• Corrosion Inhibition : Triazine-based compounds have been investigated for their role in corrosion inhibition, which may be relevant for the compound (Prajila et al., 2017).